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Compound of Interest

2-(2-
Compound Name: ] _
Chloropropanamido)benzamide

Cat. No.: B148053

Technical Guide: 2-(2-
Chloropropanamido)benzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-
Chloropropanamido)benzamide, a novel benzamide derivative. While specific experimental
data for this compound is not readily available in public literature, this document extrapolates
from established knowledge of related benzamide and chloropropanamide compounds to
propose its physicochemical properties, a detailed synthetic protocol, and potential biological
activities. The methodologies and workflows presented herein are based on standard practices
in medicinal chemistry and drug discovery for this class of molecules. This guide is intended to
serve as a foundational resource for researchers interested in the synthesis and evaluation of
2-(2-Chloropropanamido)benzamide and its analogues.

Compound Identification

A specific CAS (Chemical Abstracts Service) number for 2-(2-
Chloropropanamido)benzamide is not publicly documented. However, the CAS numbers for
its primary structural components are:
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e 2-Aminobenzamide (the parent amine): 88-68-6
e 2-Chloropropanoyl chloride (the acylating agent): 7623-09-8

A structurally related isomer, 4-[(2-chloropropanoyl)amino]benzamide, is cataloged with the
molecular formula C10H11CIN202 and a molecular weight of 226.66 g/mol [1].

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of 2-(2-
Chloropropanamido)benzamide. These values are estimated based on its chemical structure
and data from related compounds.

Property Predicted Value Reference Analogue
4-[(2-

Molecular Formula C10H11CIN202 chloropropanoyl)amino]benza
mide[1]
4-{(2-

Molecular Weight 226.66 g/mol chloropropanoyl)amino]benza
mide[1]

Appearance White to off-white solid Benzamide[2]

2-Chlorobenzamide (142-144

Melting Point 130-150 °C .
O3l
Sparingly soluble in water,
Solubility soluble in organic solvents like ~ Benzamide[2]
DMSO and DMF
pKa (Amide NH) ~17 Benzamide[2]

Synthesis and Characterization

The synthesis of 2-(2-Chloropropanamido)benzamide can be achieved via a standard amide
coupling reaction between 2-aminobenzamide and 2-chloropropanoyl chloride.
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Proposed Synthetic Workflow

The logical workflow for the synthesis and characterization of the target compound is outlined
below.
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Figure 1: General workflow for the synthesis and characterization of 2-(2-
Chloropropanamido)benzamide.
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Detailed Experimental Protocol: Synthesis of 2-(2-
Chloropropanamido)benzamide

This protocol is adapted from general procedures for the synthesis of benzamide derivatives[4]

[5][6].

Materials:

2-Aminobenzamide

2-Chloropropanoyl chloride

Triethylamine (Et3N) or Pyridine (as a base)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)

Solvents for recrystallization (e.g., ethanol, ethyl acetate/hexanes)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 2-aminobenzamide (1.0 eq) in anhydrous DCM.

Base Addition: Cool the solution to 0 °C using an ice bath and add triethylamine (1.1 eq).

Acylation: Add 2-chloropropanoyl chloride (1.05 eq) dropwise to the stirred solution over 10-
15 minutes, ensuring the temperature remains below 5 °C.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-
6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting
material (2-aminobenzamide) is consumed.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b148053?utm_src=pdf-body
https://www.benchchem.com/product/b148053?utm_src=pdf-body
https://ctppc.org/archive/volume/6/issue/1/article/1384#article
https://chem.hbcse.tifr.res.in/synthesis-and-analysis-of-amides/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5852525/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Quenching and Workup: Quench the reaction by slowly adding water. Transfer the mixture to
a separatory funnel and wash sequentially with saturated NaHCO3 solution (2x) and brine
(1x).

e Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol or ethyl acetate/hexanes) to yield the pure 2-(2-Chloropropanamido)benzamide.

Analytical Characterization

The structure and purity of the synthesized compound should be confirmed using the following
analytical techniques:

e 1H and 3C NMR Spectroscopy: To confirm the chemical structure and identify characteristic
proton and carbon signals.

o High-Resolution Mass Spectrometry (HRMS): To determine the exact mass and confirm the
molecular formula.

o FTIR Spectroscopy: To identify characteristic functional group vibrations, such as the amide
C=0 and N-H stretches.

o HPLC Analysis: To determine the purity of the final compound.

Potential Biological Activity and Signhaling Pathways

While the specific biological activity of 2-(2-Chloropropanamido)benzamide is
uncharacterized, its structural motifs suggest potential for various pharmacological effects, as
benzamide derivatives are known to possess a wide range of biological activities, including
antimicrobial and enzyme inhibitory properties[4][7][8].

Postulated Mechanism of Action: Enzyme Inhibition

Many benzamide derivatives exert their biological effects by inhibiting specific enzymes. For
instance, some exhibit tyrosinase inhibitory activity[8]. A hypothetical signaling pathway
illustrating this is shown below.
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Hypothetical Enzyme Inhibition Pathway
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Figure 2: Hypothetical signaling pathway showing inhibition of a target enzyme by 2-(2-
Chloropropanamido)benzamide.

Conclusion

This technical guide provides a foundational framework for the synthesis, characterization, and
potential biological evaluation of 2-(2-Chloropropanamido)benzamide. While specific
experimental data for this compound is lacking, the proposed methodologies and predicted
properties, derived from well-established principles for benzamide derivatives, offer a robust
starting point for researchers. Further investigation is warranted to elucidate the precise
physicochemical properties and pharmacological profile of this novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]
e 2. Benzamide - Wikipedia [en.wikipedia.org]

e 3. 2-Chlorobenzamide 98 609-66-5 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b148053?utm_src=pdf-body-img
https://www.benchchem.com/product/b148053?utm_src=pdf-body
https://www.benchchem.com/product/b148053?utm_src=pdf-body
https://www.benchchem.com/product/b148053?utm_src=pdf-body
https://www.benchchem.com/product/b148053?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4--2-chloropropanoyl-aminobenzamide
https://en.wikipedia.org/wiki/Benzamide
https://www.sigmaaldrich.com/JP/ja/product/aldrich/216062
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Synthesis of 2-chloro-benzamides for evaluation antimicrobial and disinfectant activity:
Part-1 - Curr Trends Pharm Pharm Chem [ctppc.org]

e 5. Synthesis and analysis of amides — Chemistry Education [chem.hbcse.tifr.res.in]

e 6. Synthesis and stability of strongly acidic benzamide derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

o 7.researchgate.net [researchgate.net]
o 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. ["2-(2-Chloropropanamido)benzamide™ CAS number
lookup]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148053#2-2-chloropropanamido-benzamide-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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